(3-Triethoxysilylpropyl)[3-(2-pyridyl)-1-pyrazolyl]acetamide

Specification

• Molecular Formula: C19H30N4O4Si
• Molecular Weight: 406.6 g/mol
• IUPAC Name: 2-(3-pyridin-2-ylpyrazol-1-yl)-N-(3-triethoxysilylpropyl)acetamide
• Standard InChI: InChI=1S/C19H30N4O4Si/c1-4-25-28(26-5-2,27-6-3)15-9-13-21-19(24)16-23-14-11-18(22-23)17-10-7-8-12-20-17/h7-8,10-12,14H,4-6,9,13,15-16H2,1-3H3,(H,21,24)
• Standard InChI Key: KSNFSCWHZIHCDH-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCCNC(=O)CN1C=CC(=N1)C2=CC=CC=N2)(OCC)OCC

Introduction

Chemical Structure and Physicochemical Properties

(3-Triethoxysilylpropyl)[3-(2-pyridyl)-1-pyrazolyl]acetamide (C₁₉H₃₀N₄O₄Si, MW 406.6 g/mol) combines three functional regions:

• A triethoxysilylpropyl group (–Si(OCH₂CH₃)₃) for covalent bonding to silica-based supports.

• An acetamide linker (–NHCOCH₂–) providing structural flexibility.

• A 3-(2-pyridyl)-1-pyrazolyl heterocycle acting as a N,N-chelating ligand for metal coordination.

Table 1: Key Physicochemical Properties

Property	Value/Description
Molecular Formula	C₁₉H₃₀N₄O₄Si
Molecular Weight	406.6 g/mol
Functional Groups	Triethoxysilyl, acetamide, pyrazolylpyridine
Solubility	Organic solvents (CHCl₃, DMF)

Synthesis and Spectroscopic Characterization

Synthetic Routes

The ligand is synthesized via a multi-step protocol:

• Pyrazolylpyridine precursor preparation: 2-Pyridylpyrazole derivatives are synthesized through cyclocondensation of hydrazines with β-diketones.

• Acetamide functionalization: The pyrazolylpyridine is reacted with chloroacetyl chloride to introduce the acetamide linker.

• Triethoxysilyl grafting: 3-Triethoxysilylpropylamine is coupled to the acetamide intermediate via nucleophilic substitution.

Nuclear Magnetic Resonance (NMR)

• ¹³C CP/MAS NMR: Peaks at 169.0 ppm (carbonyl C=O), 149.0 ppm (pyrazolyl C3), and 55–10 ppm (Si-OCH₂CH₃).

• ¹H NMR: Pyridyl protons resonate at δ 8.5–7.5 ppm, while pyrazolyl protons appear at δ 7.2–6.8 ppm.

Raman Spectroscopy

Key vibrational modes include:

• 2909 cm⁻¹ (C–H stretching in triethoxysilyl)

• 1650 cm⁻¹ (amide I band)

• 1536 cm⁻¹ (pyrazolyl ring vibrations).

Table 2: Spectroscopic Signatures

Technique	Key Peaks/Bands	Assignment
¹³C NMR	169.0 ppm	Acetamide carbonyl
Raman	1536 cm⁻¹	Pyrazolyl ring deformation
IR	920 cm⁻¹ (if Mo-bound)	Peroxido O–O stretch

Applications in Heterogeneous Catalysis

Immobilization of Molybdenum Complexes

TPPA’s triethoxysilyl group enables covalent anchoring to mesoporous SiO₂ via sol-gel copolymerization with tetraethoxysilane (TEOS). The pyrazolylpyridine moiety then coordinates to Mo centers, forming active sites for oxidation reactions.

Table 3: Catalytic Performance in Epoxidation

Substrate	Oxidant	Conversion (%)	Selectivity (%)	Turnover Number
Cyclooctene	TBHP	100	100	1700
cis-2-Butene	H₂O₂	95	89	950

Mechanistic Insights

TPPA-anchored MoO(O₂)₂ complexes follow a hydroperoxide activation mechanism:

• Coordination: tert-Butyl hydroperoxide (TBHP) binds to the Mo center.

• Oxygen Transfer: A peroxido ligand transfers an oxygen atom to the alkene.

• Regeneration: The Mo center is reoxidized by TBHP, closing the catalytic cycle.

Key advantages over homogeneous analogs:

• No ligand dissociation: TPPA remains bound to SiO₂, preventing Mo leaching.

• Enhanced stability: Silica support protects Mo centers from aggregation.

Comparative Analysis with Alternative Ligands

Table 4: Ligand Performance Comparison

Ligand	Mo Loading (wt%)	Leaching Resistance	Epoxidation TOF (h⁻¹)
TPPA (this work)	6.7	Excellent	560
Polystyrene-bound imidazole	2.1	Moderate	210
Silica-grafted Schiff base	3.8	Good	310

TPPA outperforms alternatives due to:

• Higher chelating strength: Pyrazolylpyridine vs. monodentate ligands.

• Tailored porosity: Sol-gel synthesis creates mesopores (~3 nm) optimizing substrate diffusion.

Challenges and Future Directions

Limitations

• Synthetic complexity: Multi-step synthesis reduces cost-effectiveness.

• pH sensitivity: Hydrolysis of Si–O bonds occurs under strongly acidic/basic conditions.

Emerging Opportunities

• Bimetallic systems: Co-anchoring Mo with Ti or V for tandem catalysis.

• Flow reactor integration: Leveraging TPPA’s stability for continuous epoxide production.